Cas no 1248191-65-2 (4-amino-2-methyl-N-(propan-2-yl)benzamide)

• Product Name: 4-amino-2-methyl-N-(propan-2-yl)benzamide
• CAS No: 1248191-65-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4580780
• Update Time: 2025-08-03

4-amino-2-methyl-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methyl-N-(propan-2-yl)benzamide
• 4-amino-2-methyl-N-(propan-2-yl)benzamide

• Inchi： 1S/C11H16N2O/c1-7(2)13-11(14)10-5-4-9(12)6-8(10)3/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： VFIAELQDQLKBQL-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC=C(N)C=C1C

Additional information on 4-amino-2-methyl-N-(propan-2-yl)benzamide

4-Amino-2-Methyl-N-(Propan-2-Yl)Benzamide: A Comprehensive Overview

4-Amino-2-methyl-N-(propan-2-yl)benzamide, also known by its CAS number 1248191-65-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzamide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's structure features an amino group at the para position, a methyl group at the meta position, and an N-substituted propan-2-yl group, which contributes to its distinctive chemical behavior.

The synthesis of 4-amino-2-methyl-N-(propan-2-yl)benzamide involves a series of carefully controlled reactions, including nucleophilic acyl substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. These methods are particularly relevant in the context of green chemistry initiatives, which aim to minimize waste and energy consumption in chemical processes.

In terms of applications, 4-amino-2-methyl-N-(propan-2-yl)benzamide has shown promise in various therapeutic areas. For instance, studies have highlighted its potential as a modulator of enzyme activity, particularly in pathways associated with inflammation and oxidative stress. Researchers have also explored its role as a precursor for more complex molecules, leveraging its structural versatility to design novel bioactive agents.

Recent research has focused on the pharmacokinetic properties of 4-amino-2-methyl-N-(propan-2-yl)benzamide, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) profile. Advanced computational models have been employed to predict these properties, providing valuable insights into its suitability as a drug candidate. Additionally, investigations into its bioavailability and toxicity profiles are ongoing, with encouraging results suggesting potential for further development.

The structural uniqueness of 4-amino-2-methyl-N-(propan-2-yl)benzamide also makes it a valuable tool in materials science. Its ability to form stable amide bonds has led to its use in polymer synthesis and as a building block for advanced materials with tailored properties. This dual role in both therapeutic and materials applications underscores the compound's versatility and significance in modern chemistry.

In conclusion, 4-amino-2-methyl-N-(propan-2-yl)benzamide represents a compelling example of how structural innovation can drive advancements across multiple scientific disciplines. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.